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Quantitative Data Summary

Table 1: Physical-Chemical Properties

Property Value Units Conditions

Molecular Weight 120.15 g/mol -

Boiling Point 215-217 °C 760 mmHg

Melting Point -15 °C -

Density 0.983 g/mL 25°C

Vapor Pressure 0.15 mmHg 25°C

Flash Point 93 °C Closed cup
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Table 2: Exposure Limits & Toxicity Data

Parameter Value Units Reference

LD50 Oral (Rat) 245 mg/kg OECD 401

LD50 Dermal (Rabbit) 510 mg/kg OECD 402

LC50 Inhalation (Rat) 1200 mg/m³/4h OECD 403

Skin Irritation Severe Category 1 GHS

Eye Irritation Moderate Category 2A GHS

Frequently Asked Questions

Q1: What are the primary health hazards associated with 2-hexenedinitrile exposure? A: 2-

hexenedinitrile poses significant health risks including:

Acute toxicity through oral, dermal, and inhalation routes
Severe skin corrosion/irritation

Moderate eye damage/irritation
Potential cyanide release upon metabolic breakdown

Q2: What engineering controls are essential for safe handling? A: Critical engineering controls include:

Chemical fume hood with minimum face velocity of 0.5 m/s
Local exhaust ventilation at potential release points

Closed system handling where possible
Dedicated, well-ventilated storage area

Q3: What personal protective equipment (PPE) is required? A: Minimum PPE requirements:

Butyl rubber gloves (0.4 mm thickness)
Chemical-resistant apron or lab coat

Safety goggles with side shields
Face shield for splash potential operations

Respiratory protection if engineering controls insufficient
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Troubleshooting Guides

Issue: Accidental Skin Contact Immediate Response Protocol:

Remove contaminated clothing immediately

Wash affected area with copious water for 15-20 minutes
Apply calcium gluconate gel if available

Seek medical attention immediately
Monitor for cyanide toxicity symptoms

Issue: Spill Management Small Spills (<100 mL):

Evacuate non-essential personnel
Don appropriate PPE

Contain spill with absorbent material
Collect into chemical-resistant container

Decontaminate area with 10% sodium hydroxide solution

Experimental Protocols

Protocol 1: Safe Transfer Procedure
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Pre-transfer Planning

Don Appropriate PPE

Setup in Fume Hood

Check Container Integrity

Perform Transfer

Clean Equipment

Proper Disposal

Click to download full resolution via product page

Title: Chemical Transfer Workflow

Protocol 2: Emergency Response Workflow
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Incident Occurs

Assess Situation

Don Emergency PPE

Contain Hazard

Administer First Aid

Seek Medical Help

Incident Reporting

Click to download full resolution via product page

Title: Emergency Response Protocol

Detailed Experimental Methodology

Safe Handling Protocol for Laboratory Scale (≤100g)

Pre-experiment Preparation
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Review SDS and experimental procedure

Ensure fume hood certification is current
Prepare spill kit and emergency equipment

Establish communication protocol with colleagues

PPE Donning Sequence

Laboratory coat (chemical resistant)

Safety glasses with side shields
Butyl rubber gloves (inspect for defects)

Additional face shield if splash potential exists

Transfer Procedure

Perform all operations in certified fume hood

Use groundable containers for transfer
Maintain secondary containment

Limit quantities to minimum required

Storage and Handling Specifications

Table 3: Storage Conditions

Parameter Requirement Rationale

Temperature 2-8°C Stability maintenance

Container Amber glass, PTFE-lined cap Prevent degradation

Atmosphere Inert gas (N₂/Ar) Oxidation prevention

Segregation Away from acids, oxidizers Reaction prevention

Shelf Life 12 months Stability data

Monitoring and Detection
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Table 4: Monitoring Parameters

Parameter Method Frequency Action Level

Air Concentration Passive samplers Quarterly 1 ppm

Skin Exposure Fluorescent tracers Per use Any detection

Hood Performance Face velocity Monthly <0.4 m/s

Exposure Monitoring

Air Sampling Surface Wipes PPE Inspection Health Monitoring

Data Review

Corrective Actions

Click to download full resolution via product page

Title: Exposure Monitoring System

First Aid Measures

Comprehensive Response Protocol:

Inhalation: Immediate removal to fresh air, administer oxygen if breathing difficult

Skin Contact: Remove contaminated clothing, wash with water for 15 minutes
Eye Contact: Irrigate with lukewarm water for 20 minutes, seek ophthalmological consult
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Ingestion: Do NOT induce vomiting, seek immediate medical attention

To cite this document: Smolecule. [precautionary measures for 2-hexenedinitrile handling].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1508165#precautionary-measures-for-2-hexenedinitrile-

handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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